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Abstract

(3-Chloropyridin-4-YL)methanol is a halogenated pyridine derivative that serves as a crucial
building block in the synthesis of a variety of chemical entities. Its unique electronic and
structural features make it a valuable intermediate in the development of pharmaceuticals and
agrochemicals.[1] This technical guide provides a comprehensive overview of the known
chemical and physical properties of (3-Chloropyridin-4-YL)methanol, outlines general
experimental protocols for its synthesis and analysis, and discusses its applications in research
and development.

Chemical and Physical Properties

(3-Chloropyridin-4-YL)methanol is a solid at room temperature, appearing as white crystals.
[2] The presence of the chloro- and hydroxymethyl- groups on the pyridine ring significantly
influences its reactivity, solubility, and biological activity.

Tabulated Physical and Chemical Data

A summary of the key quantitative data for (3-Chloropyridin-4-YL)methanol is presented in
the table below for easy reference and comparison.
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Property Value Source(s)
IUPAC Name (3-Chloropyridin-4-yl)methanol -
3-Chloro-4-pyridinemethanol,
Synonyms 3-Chloro-4- [2]
(hydroxymethyl)pyridine
CAS Number 79698-53-6 2131141516171
Molecular Formula CeHsCINO [L12141s17181el
Molecular Weight 143.57 g/mol [L1[21[4115]
Appearance White crystals [2]
Melting Point 73-77 °C [2]
Boiling Point 273.9 °C at 760 mmHg [2]
Density 1.324 g/cm3 [2]
Flash Point 104.8 °C [2]
Data not available. The pKa of
the conjugate acid of the
pKa o -
related 3-chloropyridine is
2.84.[10]
No quantitative data available.
Expected to be slightly soluble
Solubility in water and soluble in -

alcohols and other polar

organic solvents.

Structural Information

The structure of (3-Chloropyridin-4-YL)methanol, featuring a pyridine ring substituted with a

chlorine atom at the 3-position and a hydroxymethyl group at the 4-position, is fundamental to

its chemical behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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9. (3-CHLOROPYRIDIN-4-YL)METHANOL [allbiopharm.com]
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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